N-(Imidazo[2,1-b][1,3]thiazol-3-ylmethyl)prop-2-enamide

• IUPAC Name: N-(imidazo[2,1-b][1,3]thiazol-3-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C9H9N3OS/c1-2-8(13)11-5-7-6-14-9-10-3-4-12(7)9/h2-4,6H,1,5H2,(H,11,13)
• InChI Key: ICGFXIODNNNKBZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=CSC2=NC=CN12
• Molecular Formula: C9H9N3OS
• Molecular Weight: 207.25 g/mol

Description

“N-(Imidazo[2,1-b][1,3]thiazol-3-ylmethyl)prop-2-enamide” is a compound that belongs to the class of imidazo[2,1-b][1,3]thiazoles. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are known for their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Synthesis Analysis

The synthesis of imidazo[2,1-b][1,3]thiazole derivatives often involves the reaction of 2-aminothiazoles with α-halocarbonyl compounds. The outcome of this reaction depends on the structure of the starting bromo ketone. When electron-withdrawing substituents are present in the structure of the ketone, a competing reaction occurs, which leads to the formation of 2,5-diarylfurans.

Molecular Structure Analysis

The molecular structure of “N-(Imidazo[2,1-b][1,3]thiazol-3-ylmethyl)prop-2-enamide” is characterized by the presence of an imidazo[2,1-b][1,3]thiazole ring. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazoles, including imidazo[2,1-b][1,3]thiazoles, are known to undergo various chemical reactions. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Future Directions

Thiazole derivatives, including imidazo[2,1-b][1,3]thiazoles, have shown promising biological activities, making them potential candidates for the development of new therapeutic agents. Future research could focus on designing new imidazo[2,1-b][1,3]thiazole derivatives with improved selectivity and lesser side effects.